Cas no 1695658-74-2 (7-(azetidin-3-yloxy)quinoline)
7-(azetidin-3-yloxy)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-(azetidin-3-yloxy)quinoline
- EN300-1848158
- 1695658-74-2
-
- Inchi: 1S/C12H12N2O/c1-2-9-3-4-10(6-12(9)14-5-1)15-11-7-13-8-11/h1-6,11,13H,7-8H2
- InChI Key: DQWKUAGQTFJTQT-UHFFFAOYSA-N
- SMILES: O(C1C=CC2=CC=CN=C2C=1)C1CNC1
Computed Properties
- Exact Mass: 200.094963011g/mol
- Monoisotopic Mass: 200.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 34.2Ų
7-(azetidin-3-yloxy)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1848158-1g |
7-(azetidin-3-yloxy)quinoline |
1695658-74-2 | 1g |
$1043.0 | 2023-09-19 | ||
| Enamine | EN300-1848158-5g |
7-(azetidin-3-yloxy)quinoline |
1695658-74-2 | 5g |
$3023.0 | 2023-09-19 | ||
| Enamine | EN300-1848158-10g |
7-(azetidin-3-yloxy)quinoline |
1695658-74-2 | 10g |
$4483.0 | 2023-09-19 | ||
| Enamine | EN300-1848158-0.05g |
7-(azetidin-3-yloxy)quinoline |
1695658-74-2 | 0.05g |
$243.0 | 2023-09-19 | ||
| Enamine | EN300-1848158-0.1g |
7-(azetidin-3-yloxy)quinoline |
1695658-74-2 | 0.1g |
$362.0 | 2023-09-19 | ||
| Enamine | EN300-1848158-0.25g |
7-(azetidin-3-yloxy)quinoline |
1695658-74-2 | 0.25g |
$516.0 | 2023-09-19 | ||
| Enamine | EN300-1848158-0.5g |
7-(azetidin-3-yloxy)quinoline |
1695658-74-2 | 0.5g |
$813.0 | 2023-09-19 | ||
| Enamine | EN300-1848158-1.0g |
7-(azetidin-3-yloxy)quinoline |
1695658-74-2 | 1g |
$1043.0 | 2023-05-26 | ||
| Enamine | EN300-1848158-2.5g |
7-(azetidin-3-yloxy)quinoline |
1695658-74-2 | 2.5g |
$2043.0 | 2023-09-19 | ||
| Enamine | EN300-1848158-5.0g |
7-(azetidin-3-yloxy)quinoline |
1695658-74-2 | 5g |
$3023.0 | 2023-05-26 |
7-(azetidin-3-yloxy)quinoline Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 7-(azetidin-3-yloxy)quinoline
Introduction to 7-(azetidin-3-yloxy)quinoline (CAS No. 1695658-74-2)
7-(azetidin-3-yloxy)quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1695658-74-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative combines the structural features of quinoline with an azetidine moiety, presenting a unique framework that has garnered attention for its potential biological activities and mechanistic insights.
The quinoline scaffold is well-documented for its broad spectrum of pharmacological effects, including antimicrobial, antimalarial, and anticancer properties. Compounds derived from quinoline have been central to the development of several therapeutic agents over the past century. The introduction of an azetidine ring at the 7-position of the quinoline core introduces a new level of complexity, influencing both the electronic properties and steric environment of the molecule. This modification can alter binding interactions with biological targets, potentially leading to novel pharmacological profiles.
The structure-activity relationship (SAR) of 7-(azetidin-3-yloxy)quinoline has been extensively studied in recent years. Researchers have explored how the azetidine ring interacts with various enzymes and receptors, providing insights into its potential applications in drug design. For instance, studies suggest that this compound may exhibit inhibitory effects on certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. The flexibility of the azetidine ring allows for optimal positioning within active sites, enhancing binding affinity and efficacy.
One of the most compelling aspects of 7-(azetidin-3-yloxy)quinoline is its potential in targeted therapy. The quinoline moiety is known to penetrate the blood-brain barrier, making it an attractive candidate for treating central nervous system (CNS) disorders. When coupled with the azetidine group, the compound may exhibit improved metabolic stability and reduced toxicity, addressing some of the limitations associated with traditional quinoline derivatives. This has opened up new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of 7-(azetidin-3-yloxy)quinoline. Molecular docking simulations have revealed that this compound can interact with specific amino acid residues in protein targets, suggesting mechanisms for its observed biological activities. These computational studies are complemented by experimental validations, where in vitro assays have demonstrated promising results in terms of enzyme inhibition and cell-based assays.
The synthesis of 7-(azetidin-3-yloxy)quinoline represents another area of innovation. Modern synthetic methodologies have allowed for more efficient and scalable production processes, reducing costs and improving yields. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the quinoline-azetidine linkage with high precision. These advances are crucial for translating laboratory discoveries into viable therapeutic candidates.
In clinical settings, 7-(azetidin-3-yloxy)quinoline is being evaluated for its potential in treating resistant infections and cancers. Preliminary studies indicate that it may overcome multidrug resistance by inhibiting efflux pumps or modulating signaling pathways involved in tumor progression. The compound's ability to disrupt bacterial biofilms also makes it a promising candidate for addressing antibiotic-resistant strains.
The role of 7-(azetidin-3-yloxy)quinoline in drug repurposing is another emerging trend. By revisiting existing chemical libraries and exploring novel derivatives like this one, researchers can identify new uses for compounds that have already undergone extensive safety testing. This approach not only accelerates drug development but also reduces financial risks associated with novel drug creation.
Ethical considerations are also integral to the research surrounding 7-(azetidin-3-yloxy)quinoline. Ensuring equitable access to potential therapies derived from this compound is a priority for scientists and policymakers alike. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies are essential to bridge gaps between laboratory discoveries and patient care.
The future directions for 7-(azetidin-3-yloxy)quinoline research are multifaceted. Further exploration into its mechanism of action will provide deeper insights into its therapeutic potential. Additionally, investigating its interactions with other molecules or pathways may uncover synergistic effects that could enhance treatment outcomes.
In conclusion,7-(azetidin-3-yloxy)quinoline (CAS No. 1695658-74-2) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structure offers a rich ground for exploration across multiple therapeutic areas, from infectious diseases to neurodegenerative disorders. As research progresses, this compound will continue to contribute valuable insights into drug design and development.
1695658-74-2 (7-(azetidin-3-yloxy)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)